Cas no 1789048-60-7 (5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

5-(Difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a fluorinated pyrazolopyrimidine derivative with potential applications in medicinal chemistry and agrochemical research. The difluoromethyl group enhances metabolic stability and lipophilicity, improving bioavailability and interaction with biological targets. Its pyrazolo[1,5-a]pyrimidine core offers a rigid heterocyclic scaffold, facilitating selective binding to enzymes or receptors. The dimethyl substitution at positions 2 and 7 further modulates steric and electronic properties, influencing reactivity and selectivity. This compound is valuable for developing novel inhibitors or modulators in drug discovery and crop protection, owing to its balanced physicochemical profile and synthetic versatility. Handling requires standard laboratory precautions due to its organic nature.

5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure

1789048-60-7 structure

Product Name:5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

CAS No:1789048-60-7

MF:C₉H₁₃F₂N₃

MW:201.216428518295

MDL:MFCD28969781

CID:5058857

PubChem ID:135636629

Update Time:2026-02-28

5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-(difluoromethyl)-2,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
- STL415506
- 5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
- MDL： MFCD28969781
- Inchi： 1S/C9H13F2N3/c1-5-3-8-12-7(9(10)11)4-6(2)14(8)13-5/h3,6-7,9,12H,4H2,1-2H3
- InChI Key： MTKXADUJQZQLQK-UHFFFAOYSA-N
- SMILES： FC(C1CC(C)N2C(=CC(C)=N2)N1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 212
XLogP3: 2.3
Topological Polar Surface Area: 29.8

5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM287902-1g	5-(Difluoromethyl)-2,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine	1789048-60-7	97%	1g	$617	2021-08-18
Chemenu	CM287902-5g	5-(Difluoromethyl)-2,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine	1789048-60-7	97%	5g	$1543	2021-08-18
Chemenu	CM287902-1g	5-(Difluoromethyl)-2,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine	1789048-60-7	97%	1g	$653	2023-02-17
Enamine	EN300-233150-0.05g	5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1789048-60-7	95%	0.05g	$1020.0	2024-06-19
Enamine	EN300-233150-0.1g	5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1789048-60-7	95%	0.1g	$1068.0	2024-06-19
Enamine	EN300-233150-0.25g	5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1789048-60-7	95%	0.25g	$1117.0	2024-06-19
Enamine	EN300-233150-0.5g	5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1789048-60-7	95%	0.5g	$1165.0	2024-06-19
Enamine	EN300-233150-1.0g	5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1789048-60-7	95%	1.0g	$1214.0	2024-06-19
Enamine	EN300-233150-2.5g	5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1789048-60-7	95%	2.5g	$2379.0	2024-06-19
Enamine	EN300-233150-5.0g	5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1789048-60-7	95%	5.0g	$3520.0	2024-06-19

5-(difluoromethyl)-2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature

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4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

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